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Compound Name: 1,2-Cyclopentenophenanthrene
CAS No.: 482-66-6
Cat. No.: B15939737
Get Quote
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1,2-Cyclopentenophenanthrene, also identified by its IUPAC name 16,17-dihydro-15H-
cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH) characterized by a
four-ring system where a cyclopentane ring is fused to the phenanthrene structure.[1][2] As a
member of the cyclopenta-fused PAH (CP-PAH) family, it represents a class of compounds that
are of significant toxicological interest. Unlike their parent PAHs, which are often products of
incomplete combustion, some CP-PAHs have been associated with hormonal disruption and
potent carcinogenicity.[3][4] This guide provides a comprehensive overview of the toxicological
profile of 1,2-cyclopentenophenanthrene, synthesizing data on its physicochemical
properties, metabolic activation, genotoxicity, and carcinogenic potential to provide a critical
resource for researchers in toxicology and drug development.

Physicochemical Characteristics

The toxicological behavior of a compound is intrinsically linked to its physical and chemical
properties. These characteristics govern its absorption, distribution, metabolism, and excretion
(ADME). For 1,2-cyclopentenophenanthrene, its high lipophilicity and low aqueous solubility
are key determinants of its environmental persistence and bioaccumulation potential.
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Property Value Source
CAS Registry Number 482-66-6 [1112]
Molecular Formula Ci7Ha14 [1][2]
Molecular Weight 218.29 g/mol [11[2]

Needles from alcohol or
Appearance [1]
petroleum ether

Melting Point 135-136 °C [1]
Octanol/Water Partition Coeff.

4.482 (Calculated) [5]
(logP)
Water Solubility (logS) -6.16 (Calculated, in mol/L) [5]

Causality Insight: The high logP value indicates significant lipophilicity, suggesting that 1,2-
cyclopentenophenanthrene will readily partition into lipid-rich environments like cell
membranes and adipose tissue. This property facilitates its absorption through dermal,
inhalation, and oral routes and contributes to its potential for bioaccumulation.[6]

Metabolic Activation: The Genesis of Toxicity

Like most PAHSs, 1,2-cyclopentenophenanthrene is not directly toxic. Its hazardous properties
emerge following metabolic activation, a process primarily mediated by cytochrome P450
(CYP) enzymes.[7] This bioactivation transforms the chemically inert parent molecule into
highly reactive electrophilic intermediates capable of damaging cellular macromolecules like
DNA.

The metabolic pathway for the parent PAH, phenanthrene, serves as a relevant model. The
process is initiated by CYP enzymes (such as CYP1A1l, CYP1A2, and CYP1B1), which
introduce an epoxide group across a double bond in the aromatic ring.[8] This is followed by
hydration via epoxide hydrolase to form a dihydrodiol. A second epoxidation event by CYP
enzymes, particularly in the sterically hindered "bay region,” produces a highly reactive diol
epoxide.[9] These diol epoxides are the ultimate carcinogenic metabolites of many PAHSs, as
their strained epoxide ring is susceptible to nucleophilic attack by DNA bases.
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Caption: General metabolic activation pathway of PAHs leading to carcinogenic diol epoxides.

Genotoxicity and Mutagenicity

Genotoxicity is a key indicator of a compound's potential to cause cancer. It refers to the ability
to damage genetic material (DNA) within a cell. Studies on cyclopenta-fused PAHs consistently
demonstrate their genotoxic and mutagenic properties.

A study evaluating a series of 54 polycyclic compounds, which included 29 from the
cyclopentala]phenanthrene series, found that without exception, all 37 known carcinogens
were also mutagenic in the Ames test using Salmonella typhimurium TA100.[10] This highlights
the strong correlation between mutagenicity and carcinogenicity for this class of compounds.

The in vitro micronucleus assay is another critical test for detecting genotoxic damage.
Research on the related isomer, cyclopenta[c]phenanthrene, showed that it induced a
significant increase in micronuclei in V79 cells, both with and without metabolic activation (+S9
and -S9), indicating its inherent genotoxic potential. The genotoxic effect was notably higher
than that of the positive control, benzo[a]pyrene, particularly after metabolic activation.

Summary of Genotoxicity Data for
CyclopentaJa]phenanthrenes
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Representative Protocol: In Vitro Micronucleus Test

This protocol is based on methodologies described for testing the genotoxicity of cyclopenta-
fused PAHSs.

Objective: To assess the potential of a test compound to induce chromosomal damage by
quantifying the formation of micronuclei in cultured mammalian cells.

Methodology:
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e Cell Culture: Chinese Hamster Lung (V79) cells are cultured in appropriate media (e.g.,
DMEM with 10% FBS) at 37°C in a humidified 5% CO2 atmosphere.

e EXxposure:
o Cells are seeded in culture plates and allowed to attach for 24 hours.

o The test compound (1,2-cyclopentenophenanthrene) is dissolved in a suitable solvent
(e.g., DMSO) and added to the culture medium at various concentrations.

o Two parallel experiments are conducted: one with a metabolic activation system (S9 mix
from Aroclor-1254 induced rat liver) and one without.

o Positive (e.g., benzo[a]pyrene for +S9, mitomycin C for -S9) and negative (solvent)
controls are included.

o Exposure duration is typically 3-6 hours.
e Cell Harvest:
o After exposure, the treatment medium is removed, and cells are washed.

o Cytochalasin B is added to the culture medium to block cytokinesis, leading to the
accumulation of binucleated cells.

o Cells are incubated for a period equivalent to 1.5-2.0 normal cell cycles.

o Slide Preparation:

o

Cells are harvested by trypsinization.

[e]

A hypotonic treatment (e.g., with KCI solution) is applied to swell the cells.

(¢]

Cells are fixed using a methanol/acetic acid solution.

[¢]

The cell suspension is dropped onto clean microscope slides and air-dried.

e Staining and Analysis:
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o Slides are stained with a DNA-specific stain (e.g., Giemsa or DAPI).

o At least 2000 binucleated cells per concentration are scored under a microscope for the
presence of micronuclei.

o The frequency of micronucleated binucleated cells is calculated.

Trustworthiness Check: The inclusion of both positive and negative controls is essential to
validate the assay's sensitivity and specificity. A statistically significant, dose-dependent
increase in micronuclei frequency relative to the negative control indicates a positive genotoxic
result.
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Caption: Workflow for the in vitro micronucleus genotoxicity assay.
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Carcinogenicity

The carcinogenic potential of the cyclopentala]phenanthrene class is well-documented,
although data on the unsubstituted parent compound is less specific than for its derivatives.
The structure-activity relationship is a critical aspect of their carcinogenicity.

A landmark study compared the tumorigenicity of 15,16-dihydro-11-
methylcyclopenta[a]phenanthren-17-one with its unmethylated parent compound in mouse
skin.[4] The 11-methyl derivative proved to be a potent cancer initiator, whereas the
unmethylated version was non-carcinogenic in the same model.[4] This demonstrates that
small structural modifications, such as the addition of a methyl group in a specific position, can
dramatically amplify carcinogenic activity. This is likely because the methyl group enhances the
formation or stability of the ultimate carcinogenic diol epoxide metabolite in the bay region.

The correlation between the induction of micronuclei and cancer-initiating potential was also
confirmed in this study. Only the carcinogenic 11-methyl derivative caused a statistically
significant increase in micronuclei in epidermal keratinocytes, further solidifying the link
between genotoxicity and carcinogenicity for this compound class.[4]

Integrated Mechanism of Toxic Action

The toxicological profile of 1,2-cyclopentenophenanthrene is defined by a clear, multi-step
mechanism rooted in its metabolic activation.

o Uptake and Distribution: Due to its lipophilicity, the compound is readily absorbed and
distributed to tissues, particularly the liver, where metabolic enzymes are abundant.

o Metabolic Activation: CYP450 enzymes convert the parent compound into a reactive bay-
region diol epoxide.

o DNA Adduct Formation: The electrophilic diol epoxide covalently binds to the nucleophilic
sites on DNA bases (primarily guanine), forming bulky DNA adducts.

e Mutagenesis: If not repaired by cellular DNA repair mechanisms, these adducts can cause
mispairing during DNA replication, leading to permanent mutations (e.g., Gto T
transversions).
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» Carcinogenesis: The accumulation of mutations in critical genes, such as proto-oncogenes
and tumor suppressor genes, can disrupt cell cycle control and initiate the process of cancer.
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Caption: The mechanistic pathway from metabolic activation to cancer initiation for PAHs.

Conclusion and Future Directions

The available evidence strongly indicates that 1,2-cyclopentenophenanthrene and its
derivatives are genotoxic and potentially carcinogenic compounds. Their toxicity is not inherent
but is a direct consequence of metabolic activation to reactive diol epoxides that damage DNA.
While much of the carcinogenicity data comes from studies on substituted derivatives, the
consistent genotoxicity observed across the class suggests that the unsubstituted parent
compound warrants significant toxicological concern.

Data Gaps and Future Research:

 In Vivo Carcinogenicity: A comprehensive, long-term animal bioassay on unsubstituted 1,2-
cyclopentenophenanthrene is needed to definitively classify its carcinogenic potential.

o Detailed Metabolism: While parallels can be drawn to phenanthrene, specific metabolic
profiling of 1,2-cyclopentenophenanthrene using human-derived enzyme systems would
provide more accurate data for human health risk assessment.

o Toxicokinetics: Detailed ADME studies are required to understand its bioavailability, tissue
distribution, and clearance rates, which are crucial for exposure modeling.

For professionals in drug development, the potent genotoxicity of this structural class serves as
a cautionary example of how seemingly stable aromatic systems can be converted into

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body-img#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15939737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

powerful mutagens by metabolic processes. Understanding these mechanisms is fundamental
to designing safer chemical entities and conducting robust toxicological risk assessments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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